7,8-dihydroxy-3-methyl-10-oxo-10H-chromeno[3,2-c]pyridine-9-carboxylic acid

• Molecular Formula: C14H9NO6
• Molecular Weight: 287.22 g/mol
• IUPAC Name: 7,8-dihydroxy-3-methyl-10-oxochromeno[3,2-c]pyridine-9-carboxylic acid
• InChI: InChI=1S/C14H9NO6/c1-5-2-8-6(4-15-5)12(17)10-9(21-8)3-7(16)13(18)11(10)14(19)20/h2-4,16,18H,1H3,(H,19,20)
• InChI Key: JQSDDXAUCUZICT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=N1)C(=O)C3=C(O2)C=C(C(=C3C(=O)O)O)O
• Synonyms: SB 236049; SB236049

Description

SB-236049: is a tricyclic broad-spectrum metallo-beta-lactamase inhibitor developed by SmithKline Beecham Pharmaceuticals. It is primarily used to combat bacterial infections by inhibiting metallo-beta-lactamases, enzymes that confer resistance to beta-lactam antibiotics .

Scientific Research Applications

Chemistry: : SB-236049 is used in research to study the inhibition of metallo-beta-lactamases, providing insights into developing new inhibitors to combat antibiotic resistance .

Biology: : In biological research, SB-236049 helps understand the mechanisms of bacterial resistance and the role of metallo-beta-lactamases in various bacterial strains .

Medicine: : The compound has potential therapeutic applications in treating bacterial infections resistant to conventional beta-lactam antibiotics .

Industry: : SB-236049 is used in the pharmaceutical industry to develop new antibiotic formulations and improve existing treatments .

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of SB-236049 involves multiple steps, including the formation of the tricyclic core structure and subsequent functionalization to achieve the desired inhibitory properties. Specific details on the synthetic routes and reaction conditions are proprietary and not publicly disclosed .

Industrial Production Methods: : Industrial production of SB-236049 likely involves large-scale chemical synthesis using optimized reaction conditions to ensure high yield and purity. The process would include rigorous quality control measures to meet pharmaceutical standards .

Chemical Reactions Analysis

Types of Reactions: : SB-236049 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify the compound’s functional groups, potentially altering its inhibitory activity.

Substitution: Substitution reactions can introduce different functional groups, enhancing or modifying its properties.

Common Reagents and Conditions: : Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions .

Major Products: : The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce functionalized analogs .

Mechanism of Action

SB-236049 exerts its effects by binding to the active site of metallo-beta-lactamases, inhibiting their enzymatic activity. This prevents the hydrolysis of beta-lactam antibiotics, restoring their efficacy against resistant bacterial strains. The molecular targets include the zinc ions in the active site of the metallo-beta-lactamases, which are essential for their catalytic function .

Comparison with Similar Compounds

Similar Compounds: : Other metallo-beta-lactamase inhibitors include:

• SB-236080
• SB-238569
• Tricyclic broad-spectrum metallo-beta-lactamase inhibitors

Uniqueness: : SB-236049 is unique due to its specific tricyclic structure, which provides a broad spectrum of activity against various metallo-beta-lactamases. Its ability to inhibit a wide range of these enzymes makes it a valuable tool in combating antibiotic resistance .